![molecular formula C5H7N3 B1208558 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole CAS No. 6714-29-0](/img/structure/B1208558.png)
2,3-Dihydro-1H-imidazo[1,2-b]pyrazole
Overview
Description
2,3-Dihydro-1H-imidazo[1,2-b]pyrazole (2,3-DHIP) is an organic compound belonging to the imidazopyridine family of heterocyclic compounds. It is an important intermediate in the synthesis of various pharmaceuticals and has been studied extensively as a potential therapeutic agent. 2,3-DHIP has a broad range of applications, from drug discovery to agrochemical synthesis.
Scientific Research Applications
DNA Synthesis Inhibition
2,3-Dihydro-1H-imidazo[1,2-b]pyrazole has been identified as an inhibitor of DNA synthesis in animal cells grown in culture, presenting a unique mode of action distinct from other known inhibitors of DNA synthesis. This characteristic makes it a potential tool for stopping DNA synthesis in specific research contexts (Ennis, Möller, Wang, & Selawry, 1971).
Cell Cycle Synchronization
The compound has been utilized effectively for synchronizing HeLa cells for cell cycle studies. When treated with this compound, DNA synthesis is blocked while allowing RNA and protein synthesis, leading to the synchronization of cells at the start of the S-phase. This makes it useful for studying cell cycle dynamics (Beer, Kajiwara, & Mueller, 1974).
Synthesis of Derivatives
There has been significant research into the synthesis of mono- and disubstituted derivatives of 1H-imidazo[1,2-b]pyrazole. The creation of these derivatives opens up possibilities for the development of new compounds with potentially useful properties (Seneci et al., 1999).
Functionalization for Solubility Improvement
Selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold has been reported, leading to the synthesis of derivatives with improved solubility in aqueous media. Such functionalization can be important for increasing the usability of these compounds in various biological and chemical processes (Schwärzer et al., 2021).
Antibacterial and Antifungal Activity
Some derivatives of 3H-imidazo[1,2-b]pyrazole have been synthesized and tested for antibacterial and antifungal activities. The biological activities of these compounds, tested against various bacterial and fungal strains, indicate potential applications in antimicrobial research (Majithiya & Bheshdadia, 2023).
Crystal Structure Analysis
The crystal structure of certain derivatives of 1H-imidazo[1,2-b]pyrazole has been studied, which is significant for understanding the chemical and physical properties of these compounds. Such studies contribute to the broader field of crystallography and material science (Shao, Zhao, & Wang, 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3-dihydro-1H-imidazo[1,2-b]pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c1-2-7-8-4-3-6-5(1)8/h1-2,6H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPMVHELZNRNSMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=N2)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10878792 | |
Record name | 1H-IMIDAZO[1,2-B]PYRAZOLE, 2,3-DIHYDRO- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10878792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6714-29-0 | |
Record name | 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6714-29-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dihydro-1H-imidazo(1,2-b)pyrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006714290 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | IMPY | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=174124 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | IMPY | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51143 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-IMIDAZO[1,2-B]PYRAZOLE, 2,3-DIHYDRO- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10878792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydro-1H-imidazo[1,2-b]pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.064 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PYRAZOLOIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MX6Z942BKY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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